Cas no 648449-15-4 (6-Quinazolinecarboxaldehyde, 4-(4-methyl-1-piperazinyl)-)

• Product name: 6-Quinazolinecarboxaldehyde, 4-(4-methyl-1-piperazinyl)-
• CAS No: 648449-15-4
• MF: C₁₄H₁₆N₄O
• MW: 256.30304
• CID: 414170
• PubChem ID: 57469649

6-Quinazolinecarboxaldehyde, 4-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxaldehyde, 4-(4-methyl-1-piperazinyl)-
• 4-(4-methylpiperazin-1-yl)quinazoline-6-carbaldehyde
• DTXSID60726774
• SCHEMBL2882262
• 648449-15-4
• FT-0754234

• Inchi： InChI=1S/C14H16N4O/c1-17-4-6-18(7-5-17)14-12-8-11(9-19)2-3-13(12)15-10-16-14/h2-3,8-10H,4-7H2,1H3
• InChI Key： RFRQLWQQUVQUPH-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C2=NC=NC3=C2C=C(C=C3)C=O

Computed Properties

• Exact Mass: 256.13258
• Monoisotopic Mass: 256.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33